Cas no 941979-84-6 (ethyl 3-{1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H-1,3oxazolo3,2-gpurin-3-yl}propanoate)

• Product Name: ethyl 3-{1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H-1,3oxazolo3,2-gpurin-3-yl}propanoate
• CAS No: 941979-84-6
• MF: C₁₄H₁₆N₄O₅
• MW: 320.300642967224
• CID: 5503312
• Update Time: 2025-05-24

ethyl 3-{1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H-1,3oxazolo3,2-gpurin-3-yl}propanoate Chemical and Physical Properties

Names and Identifiers

• Oxazolo[2,3-f]purine-3(2H)-propanoic acid, 1,4-dihydro-1,7-dimethyl-2,4-dioxo-, ethyl ester
• ethyl 3-{1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H-1,3oxazolo3,2-gpurin-3-yl}propanoate

• Inchi： 1S/C14H16N4O5/c1-4-22-9(19)5-6-17-12(20)10-11(16(3)14(17)21)15-13-18(10)7-8(2)23-13/h7H,4-6H2,1-3H3
• InChI Key： GGRQPENKJUXBOP-UHFFFAOYSA-N
• SMILES： N12C=C(C)OC1=NC1=C2C(=O)N(CCC(OCC)=O)C(=O)N1C

Additional information on ethyl 3-{1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H-1,3oxazolo3,2-gpurin-3-yl}propanoate

Research Brief on Ethyl 3-{1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H-1,3oxazolo3,2-gpurin-3-yl}propanoate (CAS: 941979-84-6)

Ethyl 3-{1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H-1,3oxazolo3,2-gpurin-3-yl}propanoate (CAS: 941979-84-6) is a synthetic compound with potential applications in the field of medicinal chemistry. Recent studies have focused on its structural properties, biological activity, and therapeutic potential. This research brief consolidates the latest findings related to this compound, providing insights into its mechanism of action, pharmacokinetics, and possible clinical applications.

The compound belongs to a class of purine derivatives, which are known for their diverse biological activities. Its unique structure, featuring an oxazolopurine core, has attracted attention for its potential as a modulator of key enzymatic pathways. Recent in vitro studies have demonstrated its inhibitory effects on specific kinases, suggesting its utility in targeted cancer therapies. Furthermore, its metabolic stability and bioavailability have been investigated, with promising results indicating favorable pharmacokinetic profiles.

One of the key findings from recent research is the compound's ability to selectively inhibit cyclin-dependent kinases (CDKs), which play a critical role in cell cycle regulation. Dysregulation of CDKs is a hallmark of many cancers, making this compound a potential candidate for anticancer drug development. Preliminary data from cell-based assays show significant reduction in tumor cell proliferation at nanomolar concentrations, with minimal cytotoxicity to normal cells.

In addition to its anticancer properties, ethyl 3-{1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H-1,3oxazolo3,2-gpurin-3-yl}propanoate has shown promise in modulating inflammatory responses. Studies have reported its ability to suppress the production of pro-inflammatory cytokines, suggesting potential applications in treating autoimmune and inflammatory diseases. The compound's dual functionality as both an anticancer and anti-inflammatory agent makes it a versatile candidate for further development.

Despite these promising findings, challenges remain in optimizing the compound's efficacy and safety profile. Current research is focused on structural modifications to enhance its selectivity and reduce off-target effects. Additionally, in vivo studies are underway to evaluate its therapeutic potential in animal models. The outcomes of these studies will be critical in determining the compound's viability for clinical trials.

In conclusion, ethyl 3-{1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H-1,3oxazolo3,2-gpurin-3-yl}propanoate represents a promising lead compound in medicinal chemistry. Its unique structural features and multifaceted biological activities warrant further investigation. Continued research efforts will be essential to fully elucidate its therapeutic potential and translate these findings into clinical applications.